Cas no 952182-15-9 (1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine)

• Product Name: 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine
• CAS No: 952182-15-9
• MF: C₁₀H₁₁BrN₄
• MW: 267.125140428543
• MDL: MFCD09881461
• CID: 4782861
• Update Time: 2026-02-27

1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine
• 3-bromo-6-pyrrolidin-1-ylimidazo[1,2-b]pyridazine
• 3-Bromo-6-pyrrolidin-1-yl-imidazo[1,2-b]pyridazine
• 3-Bromo-6-(pyrrolidin-1-yl)imidazo[1,2-b]pyridazine

• MDL： MFCD09881461
• Inchi： 1S/C10H11BrN4/c11-8-7-12-9-3-4-10(13-15(8)9)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2
• InChI Key： NAQSYQLSHGKSJA-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C=CC(=NN21)N1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine

1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine (CAS No. 952182-15-9): A Versatile Heterocyclic Compound in Modern Pharmaceutical Research

The 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine (CAS No. 952182-15-9) represents a fascinating class of heterocyclic compounds that has gained significant attention in pharmaceutical and medicinal chemistry research. This brominated imidazopyridazine derivative features a unique molecular architecture combining imidazo[1,2-b]pyridazine core with a pyrrolidine substituent, making it particularly valuable for drug discovery applications.

Recent advances in small molecule drug development have highlighted the importance of such nitrogen-rich heterocycles, especially in targeting protein-protein interactions and allosteric binding sites. The presence of both imidazo[1,2-b]pyridazine and pyrrolidine moieties in this compound provides multiple vectors for structural modification, allowing medicinal chemists to fine-tune pharmacological properties while maintaining favorable drug-like characteristics.

The 3-bromo substitution on the imidazo[1,2-b]pyridazine ring offers valuable synthetic handles for further derivatization through modern cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira couplings. This makes 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine an excellent building block for constructing more complex molecular architectures in drug discovery programs.

In the context of current pharmaceutical trends, this compound shows particular promise in the development of kinase inhibitors, with potential applications in oncology and inflammatory diseases. The imidazo[1,2-b]pyridazine scaffold is known to interact favorably with ATP-binding pockets of various kinases, while the pyrrolidine moiety can contribute to improved solubility and membrane permeability - key considerations in modern drug design paradigms.

From a synthetic chemistry perspective, 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine can be prepared through multi-step organic synthesis involving cyclization reactions and nucleophilic substitutions. The bromine atom at the 3-position serves as an excellent leaving group for subsequent functionalization, making this compound a versatile intermediate in medicinal chemistry workflows.

The growing interest in fragment-based drug discovery has further increased the relevance of such compounds. With a molecular weight typically under 300 Da, 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine fits well within the preferred range for fragment libraries, while its three-dimensional structure (contributed by the pyrrolidine ring) addresses current needs for more spatially complex screening compounds.

Recent publications in journals like Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have highlighted similar imidazo[1,2-b]pyridazine derivatives as promising scaffolds for various therapeutic targets. The specific brominated derivative discussed here offers additional opportunities for structure-activity relationship studies through selective functionalization at the bromine position.

In the broader context of drug discovery tools, 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine serves as an excellent example of how carefully designed heterocyclic building blocks can accelerate medicinal chemistry programs. Its balanced combination of hydrogen bond acceptors/donors, rotatable bonds, and aromatic systems makes it particularly valuable for addressing challenging biological targets.

From a commercial availability standpoint, this compound has become increasingly accessible through specialty chemical suppliers catering to the pharmaceutical research community. Proper handling and storage under inert atmosphere are recommended to maintain the stability of both the bromine substituent and the imidazo[1,2-b]pyridazine core structure.

As the pharmaceutical industry continues to explore novel chemical space for addressing unmet medical needs, compounds like 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine will likely play an increasingly important role. Their unique combination of synthetic versatility and potential biological activity positions them as valuable tools in the ongoing quest for innovative therapeutic agents.

Future research directions may explore the incorporation of this heterocyclic scaffold into PROTACs (Proteolysis Targeting Chimeras) or other targeted protein degradation platforms, where its structural features could contribute to both target binding and E3 ligase recruitment properties.

In summary, 1-{3-Bromoimidazo[1,2-b]pyridazin-6-yl}pyrrolidine (CAS No. 952182-15-9) represents a sophisticated chemical tool that bridges synthetic chemistry and drug discovery. Its unique structural features and multiple points for derivatization make it particularly valuable in contemporary medicinal chemistry research, especially in the development of kinase-targeted therapies and other small molecule interventions.